Cas no 1186608-81-0 (3-(trifluoromethyl)-1h-pyrazolo[4,5-e]pyridin-5-amine)

• Product Name: 3-(trifluoromethyl)-1h-pyrazolo[4,5-e]pyridin-5-amine
• CAS No: 1186608-81-0
• MF: C₇H₅F₃N₄
• MW: 202.136610746384
• CID: 4561850
• Update Time: 2025-11-06

3-(trifluoromethyl)-1h-pyrazolo[4,5-e]pyridin-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(TRIFLUOROMETHYL)-1H-PYRAZOLO[3,4-B]PYRIDIN-5-AMINE
• 3-(Trifluoromethyl)-1h-pyrazolo[4,5-e]pyridin-5-amine
• 3-(trifluoromethyl)-1h-pyrazolo[4,5-e]pyridin-5-amine

• Inchi： 1S/C7H5F3N4/c8-7(9,10)5-4-1-3(11)2-12-6(4)14-13-5/h1-2H,11H2,(H,12,13,14)
• InChI Key： DSXLEXVXOIBPFB-UHFFFAOYSA-N
• SMILES： C12NN=C(C(F)(F)F)C1=CC(N)=CN=2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1

Additional information on 3-(trifluoromethyl)-1h-pyrazolo[4,5-e]pyridin-5-amine

Recent Advances in the Study of 3-(Trifluoromethyl)-1H-pyrazolo[4,5-e]pyridin-5-amine (CAS: 1186608-81-0)

In recent years, the compound 3-(trifluoromethyl)-1H-pyrazolo[4,5-e]pyridin-5-amine (CAS: 1186608-81-0) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic scaffold, characterized by its trifluoromethyl group and pyrazolo[4,5-e]pyridine core, has demonstrated promising potential as a pharmacophore in drug discovery. The unique electronic and steric properties imparted by the trifluoromethyl group enhance the compound's binding affinity and metabolic stability, making it a valuable candidate for therapeutic applications.

Recent studies have focused on elucidating the synthetic pathways and biological activities of 3-(trifluoromethyl)-1H-pyrazolo[4,5-e]pyridin-5-amine. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel, high-yield synthesis method for this compound, leveraging palladium-catalyzed cross-coupling reactions. The study highlighted the scalability of this approach, which is crucial for industrial applications. Additionally, the compound's role as a kinase inhibitor has been explored, with particular emphasis on its selectivity for specific tyrosine kinases implicated in cancer progression.

Further investigations into the pharmacological profile of 3-(trifluoromethyl)-1H-pyrazolo[4,5-e]pyridin-5-amine have revealed its efficacy in modulating inflammatory pathways. In vitro and in vivo studies published in Bioorganic & Medicinal Chemistry Letters demonstrated the compound's ability to inhibit key pro-inflammatory cytokines, suggesting its potential as a lead compound for autoimmune disease therapeutics. The trifluoromethyl group was found to significantly enhance the compound's bioavailability and target engagement, underscoring its importance in structure-activity relationship (SAR) studies.

Ongoing research is also exploring the application of this compound in central nervous system (CNS) disorders. Preliminary data from a 2024 study indicate that 3-(trifluoromethyl)-1H-pyrazolo[4,5-e]pyridin-5-amine exhibits blood-brain barrier permeability and neuroprotective effects in models of neurodegenerative diseases. These findings open new avenues for the development of CNS-targeted therapies, although further optimization is required to mitigate potential off-target effects.

In conclusion, 3-(trifluoromethyl)-1H-pyrazolo[4,5-e]pyridin-5-amine (CAS: 1186608-81-0) represents a versatile and pharmacologically relevant scaffold with broad applications in drug discovery. Its synthetic accessibility, combined with its diverse biological activities, positions it as a promising candidate for further development. Future research should focus on expanding its therapeutic indications and optimizing its pharmacokinetic properties to maximize clinical potential.